N-methyl benzothiophene-2-carboxamide

• IUPAC Name: N-methyl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C10H9NOS/c1-11-10(12)9-6-7-4-2-3-5-8(7)13-9/h2-6H,1H3,(H,11,12)
• InChI Key: NHDCKWXGHIGQDS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=CC=CC=C2S1
• Molecular Formula: C10H9NOS
• Molecular Weight: 191.25 g/mol

Description

N-methyl benzothiophene-2-carboxamide is a chemical compound that has gained attention due to its potential applications in scientific research. It is a heterocyclic compound that contains a benzothiophene ring and a carboxamide group. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Scientific Research Applications

• Phosphodiesterase 10A (PDE10A) Inhibitors : Benzothiophene derivatives, including benzothiophene-2-carboxamide, have been studied for their role as PDE10A inhibitors, with potential applications in neurodegenerative diseases and psychiatric disorders (Kawamoto et al., 2019).

• Antibacterial and Antifungal Activities : Certain benzothiophene-3-carboxamide derivatives exhibit significant antibacterial and antifungal activities. This suggests their potential use in developing new antimicrobial agents (Vasu et al., 2005).

• Antitumor Activity : Some benzothiophene-3-carboxamide derivatives have been investigated for their antitumor properties, indicating their potential in cancer treatment. Specific compounds within this group have shown significant ability to inhibit the growth of human tumor cells (Ostapiuk et al., 2017).

• Photochemical Applications : N-(9-Oxothioxanthenyl)benzothiophene carboxamides, related to benzothiophene carboxamides, have been studied for their photochemical properties. These compounds show potential in developing photoresponsive materials (Sarker et al., 2013).

• Anti-inflammatory Agents : Methyl 3-Hydroxythieno[2,3-b]pyridine-2-carboxylate, a molecule structurally related to benzothiophene-2-carboxamide, has been synthesized as part of research targeting novel anti-inflammatory agents (Moloney, 2001).

• Antimalarial Agents : Benzothiophene carboxamide derivatives have been identified as potent inhibitors of Plasmodium falciparum enoyl‐ACP reductase, highlighting their potential as antimalarial agents (Banerjee et al., 2011).

• Anti-HIV Properties : PD 144795, a compound derived from benzothiophene-2-carboxamide, exhibits anti-HIV properties by inhibiting p53 and NF-κB binding to the HIV-1 long terminal repeat (Gualberto et al., 1998).

• Potential Radioligands for Peripheral Benzodiazepine Receptors : Quinoline-2-carboxamide derivatives, structurally similar to benzothiophene-2-carboxamide, have been labeled with carbon-11 for potential use as radioligands in positron emission tomography (PET) imaging of peripheral benzodiazepine receptors (Matarrese et al., 2001).

• Photochromic Properties : Diarylethenes containing hybrid structures of benzothiophene and pyrrole have been synthesized for their photochromic properties, indicating applications in fluorescence switches and bioimaging (Guo et al., 2021).

• Diuretic Activity : Biphenyl benzothiazole-2-carboxamide derivatives, related to benzothiophene carboxamides, have been synthesized and tested for their diuretic activity (Yar & Ansari, 2009).

Synthesis routes and methods

Procedure details

To a stirred solution of 2.0 M methylamine in THF (60 mL) and THF (60 mL) was added dropwise at 0° C. a solution of benzothiophene-2-carbonyl chloride (10.8 g, 55 mmole) in THF (50 mL) over 15 minutes. After the addition-the reaction was allowed to warm to RT then was concentrated under vacuum. Trituration with a cold solution of 4:1 H2O/methanol (50 mL), filtration, and drying under vacuum gave the title compound (10.35 g, 98%) as a white solid: MS (ES) m/e 191.9 (M+H)+.